Cas no 2228347-99-5 (1-2-methyl-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid)

1-2-Methyl-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid is a fluorinated cyclohexane derivative with a trifluoromethylphenyl substituent, offering unique steric and electronic properties due to its structural configuration. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The carboxylic acid functionality provides a versatile handle for further derivatization, enabling the synthesis of esters, amides, or other derivatives. Its rigid cyclohexane backbone contributes to conformational stability, which can be advantageous in designing bioactive compounds with targeted interactions. This compound is particularly useful in medicinal chemistry for probing structure-activity relationships or as an intermediate in the development of novel therapeutics.
1-2-methyl-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid structure
2228347-99-5 structure
Product Name:1-2-methyl-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid
CAS No:2228347-99-5
MF:C15H17F3O2
MW:286.289495229721
CID:6100186
PubChem ID:165651225
Update Time:2025-11-01

1-2-methyl-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-2-methyl-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid
    • 2228347-99-5
    • EN300-1953478
    • 1-[2-methyl-4-(trifluoromethyl)phenyl]cyclohexane-1-carboxylic acid
    • Inchi: 1S/C15H17F3O2/c1-10-9-11(15(16,17)18)5-6-12(10)14(13(19)20)7-3-2-4-8-14/h5-6,9H,2-4,7-8H2,1H3,(H,19,20)
    • InChI Key: ZKFFPDSDGKLIDG-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=C(C)C=1)C1(C(=O)O)CCCCC1)(F)F

Computed Properties

  • Exact Mass: 286.11806427g/mol
  • Monoisotopic Mass: 286.11806427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 1-2-methyl-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid

Introduction to 1-2-methyl-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid (CAS No. 2228347-99-5)

1-2-methyl-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid (CAS No. 2228347-99-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a cyclohexane ring, a methyl group, and a trifluoromethyl-substituted phenyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a promising candidate for various applications in drug discovery and development.

The structure of 1-2-methyl-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid is particularly noteworthy due to its potential to modulate biological pathways. The cyclohexane ring provides conformational stability, while the trifluoromethyl group enhances lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates. Additionally, the carboxylic acid moiety can form hydrogen bonds, which is beneficial for interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the pharmacological activities of 1-2-methyl-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In another study, researchers investigated the antimicrobial properties of 1-2-methyl-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid. The results showed that this compound has significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This makes it a promising candidate for developing new antibiotics to combat the growing threat of antibiotic resistance.

The synthesis of 1-2-methyl-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid has been optimized to improve yield and purity. A common synthetic route involves the reaction of 4-(trifluoromethyl)benzaldehyde with cyclohexanecarboxylic acid in the presence of a suitable catalyst. This method provides a scalable and cost-effective approach to producing the compound, which is essential for its practical application in pharmaceutical research.

In terms of safety and toxicity, preliminary studies have shown that 1-2-methyl-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid exhibits low toxicity in vitro and in vivo. However, further comprehensive toxicological evaluations are necessary to ensure its safety for human use. These assessments will include detailed analyses of genotoxicity, mutagenicity, and long-term effects.

The clinical potential of 1-2-methyl-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid is currently being explored through preclinical studies. Early results are promising, with the compound showing efficacy in animal models of various diseases. These findings have paved the way for future clinical trials to evaluate its safety and effectiveness in human subjects.

In conclusion, 1-2-methyl-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid (CAS No. 2228347-99-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and pharmacological properties make it an attractive candidate for developing new therapeutic agents to address unmet medical needs. Ongoing research will continue to elucidate its full potential and contribute to advancements in drug discovery.

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